(R)-N-(5-Cyano-2-nitrobenzyl)-N-(1-hydroxy-3-phenylpropan-2-yl)thiophene-2-sulfonamide

• Molecular Formula: C21H19N3O5S2
• Molecular Weight: 457.5 g/mol
• IUPAC Name: N-[(5-cyano-2-nitrophenyl)methyl]-N-(1-hydroxy-3-phenylpropan-2-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C21H19N3O5S2/c22-13-17-8-9-20(24(26)27)18(11-17)14-23(31(28,29)21-7-4-10-30-21)19(15-25)12-16-5-2-1-3-6-16/h1-11,19,25H,12,14-15H2
• InChI Key: FTRWHMCJQMAHDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CO)N(CC2=C(C=CC(=C2)C#N)[N+](=O)[O-])S(=O)(=O)C3=CC=CS3

Description

(R)-N-(5-Cyano-2-nitrobenzyl)-N-(1-hydroxy-3-phenylpropan-2-yl)thiophene-2-sulfonamide (CAS: 530145-62-1) is a chiral sulfonamide derivative with a molecular formula of C₂₁H₁₉N₃O₅S₂ and a molecular weight of 457.52 g/mol . Its structure features a thiophene-sulfonamide core substituted with a 5-cyano-2-nitrobenzyl group and a chiral 1-hydroxy-3-phenylpropan-2-yl moiety. This compound is primarily utilized as a reactant in synthesizing 3,7-disubstituted-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine derivatives, which exhibit farnesyl protein transferase (FPTase) inhibitory activity—a key target in anticancer drug development .

The synthesis involves multi-step reactions under inert conditions, employing reagents such as N-bromosuccinimide (NBS), 2,2'-azobisisobutyronitrile (AIBN), and solvents like tetrahydrofuran (THF). The process requires precise control of stereochemistry to retain the (R)-configuration, critical for its biological activity .

Biological Activity

(R)-N-(5-Cyano-2-nitrobenzyl)-N-(1-hydroxy-3-phenylpropan-2-yl)thiophene-2-sulfonamide, a compound with the CAS number 530145-62-1, has garnered attention due to its potential biological activities. This article explores its properties, mechanisms of action, and therapeutic applications, drawing on diverse research findings.

• Molecular Formula : C21H19N3O5S2
• Molecular Weight : 457.52 g/mol
• Appearance : Yellow solid

This compound is primarily utilized in the synthesis of various biologically active molecules, particularly those exhibiting inhibitory effects on specific enzymes.

The biological activity of this compound is largely attributed to its ability to inhibit carbonic anhydrases (CAs), a family of enzymes that catalyze the reversible hydration of carbon dioxide. Thiophene-based sulfonamides, including this compound, have shown significant inhibitory effects on human carbonic anhydrase isoenzymes (hCA-I and hCA-II) .

Inhibition Studies

Recent studies have quantified the inhibitory potency of thiophene-based sulfonamides:

• IC50 Values :
  • hCA-I: Ranged from 69 nM to 70 µM
  • hCA-II: Ranged from 23.4 nM to 1.405 µM
• Ki Values :
  • hCA-I: Ranged from 66.49 ± 17.15 nM to 234.99 ± 15.44 µM
  • hCA-II: Ranged from 74.88 ± 20.65 nM to 38.04 ± 12.97 µM

These results indicate that the compound exhibits noncompetitive inhibition against both isoenzymes, suggesting that it interacts outside the catalytic site .

Biological Activity Overview

The biological activities associated with this compound extend beyond carbonic anhydrase inhibition:

Antimicrobial Activity

Nitro-containing compounds, including those similar in structure to (R)-N-(5-Cyano-2-nitrobenzyl)-N-(1-hydroxy-3-phenylpropan-2-yl)thiophene-2-sulfonamide, are known for their antimicrobial properties. They act by generating toxic intermediates upon reduction, which then bind covalently to DNA, leading to cell death . This mechanism is crucial for the efficacy of various nitro derivatives used in treating infections.

Potential Therapeutic Applications

• Antineoplastic Agents : The compound's structural features may lend themselves to the development of anticancer drugs.
• Neurological Disorders : Due to its inhibitory effects on kinases involved in neurodegenerative diseases, it may provide therapeutic benefits in conditions like epilepsy and multiple sclerosis .
• Anti-inflammatory Properties : The inhibition of CAs can also contribute to anti-inflammatory effects, making it a candidate for treating inflammatory disorders .

Case Studies and Research Findings

Several studies have documented the biological activities of thiophene-based sulfonamides:

• Study on Carbonic Anhydrase Inhibition :
  • Researchers purified hCA-I and hCA-II and evaluated the inhibition by various thiophene sulfonamides, demonstrating significant potency at low concentrations .
• Antimicrobial Efficacy :
  • A study highlighted the effectiveness of nitro compounds against bacterial infections, showcasing their role in modern antibiotic therapies .
• JNK Inhibition :
  • Research identified thiophene sulfonamides as selective inhibitors of c-Jun N-terminal kinases (JNK), which are implicated in apoptosis and inflammatory responses .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is structurally and functionally distinct from related intermediates and derivatives. Below is a detailed comparison with key analogs:

Structural and Functional Comparison

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Biological Activity/Use
(R)-N-(5-Cyano-2-nitrobenzyl)-N-(1-hydroxy-3-phenylpropan-2-yl)thiophene-2-sulfonamide	530145-62-1	C₂₁H₁₉N₃O₅S₂	457.52	Thiophene-sulfonamide, nitro, cyano, hydroxy	Precursor to FPTase-inhibitory benzodiazepines
3-Methyl-4-nitrobenzonitrile	96784-54-2	C₈H₆N₂O₂	162.15	Nitro, cyano	Intermediate in organic synthesis; no reported FPTase activity
3-Formyl-4-nitrobenzonitrile	90178-82-8	C₈H₅N₂O₃	178.14	Nitro, cyano, formyl	Aldehyde functionality for condensation reactions; no direct FPTase role
D(+)-Phenylalaninol	5267-64-1	C₉H₁₃NO	151.21	Amino alcohol, phenyl	Chiral building block for peptidomimetics; unrelated to sulfonamide chemistry
(R)-3-(((1-Hydroxy-3-phenylpropan-2-yl)amino)methyl)-4-nitrobenzonitrile	530145-61-0	C₁₇H₁₇N₃O₃	311.34	Nitro, cyano, hydroxy, amino	Intermediate in the synthesis of the target compound; lacks sulfonamide group

Key Differentiators

Sulfonamide Core: The target compound’s thiophene-sulfonamide moiety distinguishes it from analogs like 3-methyl-4-nitrobenzonitrile or D(+)-phenylalaninol, enabling unique electronic and steric interactions critical for FPTase inhibition .

Chirality : The (R)-configuration at the 1-hydroxy-3-phenylpropan-2-yl group is absent in simpler intermediates (e.g., 96784-54-2), emphasizing its role in enantioselective binding .

Biological Relevance: Unlike non-sulfonamide analogs, the target compound is a direct precursor to bioactive benzodiazepines, highlighting its pharmaceutical value .

Preparation Methods

Four-Step Protocol from Shi et al. (2018)

The most detailed synthesis route, reported by Shi et al., involves four sequential steps:

Step 1: Bromination

• Reagents : N-Bromosuccinimide (NBS), 2,2'-azobis(isobutyronitrile) (AIBN)
• Conditions : 1,2-Dichloroethane, UV irradiation, 7 hours
• Purpose : Introduces bromine at a reactive site on the precursor.

Step 2: Sulfonamide Formation

• Reagents : Potassium carbonate (K₂CO₃)
• Solvent : N,N-Dimethylformamide (DMF)
• Key Intermediate : Thiophene-2-sulfonamide derivative.

Optimization Strategies

Solvent and Temperature Effects

• DMF vs. THF : DMF enhances sulfonylation efficiency in Step 2 but requires rigorous drying to prevent hydrolysis.
• Low-Temperature Nitration : Step 3 proceeds at 0°C to minimize byproducts like N-oxide derivatives.

Catalytic Enhancements

• Pd-Catalyzed Cross-Coupling : A patent (US10231970B2) suggests palladium catalysts for aryl-alkyl bond formation, potentially streamlining Step 1.
• Electrochemical Methods : Reducing reliance on stoichiometric oxidants (e.g., NBS) via anode-driven bromination.

Analytical Characterization

Spectroscopic Validation

• NMR : Key peaks include:
  • ¹H NMR : δ 8.2–8.5 ppm (aromatic protons), δ 4.1–4.3 ppm (CH₂ of hydroxypropan-2-yl).
  • ¹³C NMR : δ 118 ppm (C≡N), δ 150 ppm (NO₂).
• HPLC-MS : Purity >98% confirmed using C18 columns (MeCN/H₂O gradient).

X-ray Crystallography

• Crystal Data : Monoclinic system, P2₁ space group (analogous sulfonamides).
• Hydrogen Bonding : Stabilizes the (R)-configuration via N–H···O interactions.

Comparative Analysis of Methods

Parameter	Shi et al. (2018)	Thiosulfonate Route	Palladium-Catalyzed
Steps	4	3	4
Yield	Not reported	85–94% (analogues)	70–80% (analogues)
Key Advantage	Scalability	Mild conditions	Atom economy
Drawback	Long reaction times	Limited substrate scope	Catalyst cost

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing (R)-N-(5-Cyano-2-nitrobenzyl)-N-(1-hydroxy-3-phenylpropan-2-yl)thiophene-2-sulfonamide?

• Methodology : The compound can be synthesized via a sulfonamide coupling reaction. A primary amine (e.g., (R)-1-hydroxy-3-phenylpropan-2-amine) reacts with a sulfonyl chloride derivative (e.g., 5-cyano-2-nitrobenzyl thiophene-2-sulfonyl chloride) in the presence of a base like triethylamine or pyridine to neutralize HCl byproducts. Reaction conditions typically involve anhydrous solvents (e.g., dichloromethane or THF) at 0–25°C, followed by purification via column chromatography or recrystallization .
• Key Considerations : Monitor reaction progress using TLC or HPLC. The nitro and cyano groups may require protection/deprotection steps to avoid side reactions.

Q. How can the stereochemical configuration at the chiral center (R-configuration) be confirmed?

• Methodology : Use X-ray crystallography to resolve the absolute configuration. Crystallize the compound in a suitable solvent (e.g., ethanol/water mixtures), and collect diffraction data using a single-crystal X-ray diffractometer. Refinement with programs like SHELXL (part of the SHELX suite) enables precise determination of stereochemistry .
• Alternative Methods : Chiral HPLC or polarimetry can corroborate enantiopurity if crystallography is unavailable.

Q. What analytical techniques are essential for characterizing this compound?

• Core Techniques :

• NMR Spectroscopy : $^1$H and $^13$C NMR to confirm proton environments and carbon connectivity. Aromatic protons (thiophene, benzene) and hydroxy/cyano/nitro groups produce distinct shifts .
• Mass Spectrometry (HRMS) : Verify molecular weight and fragmentation patterns.
• FTIR : Identify functional groups (e.g., S=O stretching at ~1350–1150 cm$^{-1}$, NO$_2$ at ~1520–1350 cm$^{-1}$) .

Advanced Research Questions

Q. How can conflicting crystallographic data (e.g., disorder in the nitrobenzyl group) be resolved during structural refinement?

• Methodology : Use SHELXL ’s disorder modeling tools. Split the disordered atoms into multiple positions with refined occupancy factors. Apply restraints (e.g., SIMU, DELU) to maintain reasonable geometry. Validate with R-factor convergence and difference density maps .
• Case Study : In analogous sulfonamide structures (e.g., N-(5-chloro-2-methoxyphenyl)benzenesulfonamide), disorder in substituents was resolved by refining anisotropic displacement parameters and validating against Hirshfeld surface analysis .

Q. What experimental design principles apply to optimizing reaction yields for this sulfonamide?

• Methodology : Implement Design of Experiments (DoE) to systematically vary parameters (e.g., temperature, solvent polarity, stoichiometry). For example, a central composite design can identify optimal conditions for coupling efficiency while minimizing side products. Flow chemistry systems (e.g., microreactors) enhance reproducibility and heat transfer for exothermic steps .
• Data Analysis : Use statistical tools (e.g., ANOVA) to evaluate significance of factors. Prioritize parameters like reaction time and base strength, which directly impact sulfonamide formation .

Q. How do competing reaction pathways (e.g., hydrolysis of the nitro group) affect synthesis, and how can they be suppressed?

• Mitigation Strategies :

• Protecting Groups : Temporarily protect the nitro group (e.g., via acetylation) during sulfonamide coupling.
• Low-Temperature Conditions : Conduct reactions at 0–5°C to reduce hydrolysis rates.
• Anhydrous Solvents : Use rigorously dried solvents (e.g., molecular sieves in THF) to limit water-mediated degradation .